Cas no 136742-83-1 (1H-Pyrido2,3-b1,4oxazin-2(3H)-one)

1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one is a heterocyclic compound featuring a fused pyridine and oxazine ring system, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid bicyclic structure and nitrogen-oxygen functionality make it valuable for constructing complex molecules, particularly in the development of bioactive compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity allows for selective modifications, enabling applications in medicinal chemistry, such as the synthesis of potential therapeutic agents. Researchers appreciate its well-defined synthetic pathways and compatibility with diverse reaction conditions, making it a reliable building block for drug discovery and material science applications.
1H-Pyrido2,3-b1,4oxazin-2(3H)-one structure
136742-83-1 structure
Product Name:1H-Pyrido2,3-b1,4oxazin-2(3H)-one
CAS No:136742-83-1
MF:C7H6N2O2
MW:150.134741306305
MDL:MFCD01549954
CID:855841
PubChem ID:15925988
Update Time:2025-11-02

1H-Pyrido2,3-b1,4oxazin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one
    • 1H-Pyrido[2,3-b]1,4oxazin-2-one
    • AC1Q6EUD
    • AGN-PC-00Q2LW
    • CTK4C0445
    • SureCN279914
    • 1H-Pyrido[2,3-b][1,4]oxazin-2-one
    • 1h,2h,3h-pyrido[2,3-b][1,4]oxazin-2-one
    • 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one(9CI)
    • ORNSLMJWQDGQFF-UHFFFAOYSA-N
    • RP21346
    • AB0082076
    • ST51035580
    • 1H,3H-pyrido[2,3-b][1,4]oxazin-2-one
    • 1H,3H-pyridino[3,2-e]1,4-oxazin-2-one
    • 1H-Pyrido[2,3-b][1,4]oxazin-2(3H
    • AS-42215
    • DB-375335
    • CS-0030376
    • 136742-83-1
    • DTXSID40579705
    • Z1198157043
    • SCHEMBL279914
    • MFCD01549954
    • AKOS006277327
    • 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
    • EN300-100244
    • 1H-Pyrido2,3-b1,4oxazin-2(3H)-one
    • MDL: MFCD01549954
    • Inchi: 1S/C7H6N2O2/c10-6-4-11-7-5(9-6)2-1-3-8-7/h1-3H,4H2,(H,9,10)
    • InChI Key: ORNSLMJWQDGQFF-UHFFFAOYSA-N
    • SMILES: O1CC(NC2C=CC=NC1=2)=O

Computed Properties

  • Exact Mass: 150.04298
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 51.2

Experimental Properties

  • PSA: 51.22
  • LogP: 0.55050

1H-Pyrido2,3-b1,4oxazin-2(3H)-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • HazardClass:IRRITANT

1H-Pyrido2,3-b1,4oxazin-2(3H)-one Pricemore >>

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Additional information on 1H-Pyrido2,3-b1,4oxazin-2(3H)-one

Comprehensive Overview of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 136742-83-1): Properties, Applications, and Market Insights

The compound 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one (CAS No. 136742-83-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This bicyclic structure combines pyridine and oxazine rings, offering unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially for central nervous system (CNS) targets and antimicrobial agents.

From a structural perspective, 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one features a fused ring system that provides both rigidity and specific electronic characteristics. The presence of nitrogen and oxygen atoms in its structure creates multiple sites for hydrogen bonding and molecular interactions, which are crucial for biological activity. Recent studies have explored its derivatives as potential kinase inhibitors, with particular focus on their application in oncology research.

The synthesis of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one typically involves multi-step organic reactions, with researchers continuously optimizing protocols to improve yields and purity. Current trends in green chemistry have led to the development of more sustainable synthetic routes, reducing the use of hazardous solvents and improving atom economy. These advancements align with the growing demand for environmentally friendly synthesis methods in the chemical industry.

In pharmaceutical applications, derivatives of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one have shown promise as GABA receptor modulators, potentially useful for treating neurological disorders. The compound's scaffold has been investigated for its ability to cross the blood-brain barrier, making it particularly interesting for CNS drug development. Recent patent literature reveals growing interest from major pharmaceutical companies in this chemical class.

The agrochemical sector has also shown interest in 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one derivatives, particularly as potential plant growth regulators and pesticide intermediates. The compound's structural features may contribute to novel modes of action against agricultural pests, addressing the urgent need for new solutions in crop protection amid increasing pesticide resistance.

Market analysis indicates steady growth in demand for 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, driven by both pharmaceutical and agrochemical applications. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Several specialty chemical suppliers now offer this compound in research quantities, with custom synthesis services available for derivative development.

From a regulatory perspective, 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one is generally considered a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before purchasing or working with this compound. Proper laboratory safety protocols should be followed when handling any chemical substance.

Recent scientific publications have explored the computational chemistry aspects of 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, including molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches help predict biological activity and optimize molecular structures before synthesis, representing an important trend in modern drug discovery workflows.

The future outlook for 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one research appears promising, with several potential applications under investigation. As the pharmaceutical industry continues to explore novel heterocyclic compounds for drug development, this particular scaffold may yield important therapeutic candidates. Similarly, in agrochemistry, the need for innovative solutions to global food security challenges may drive further investigation of this compound class.

For researchers interested in working with 1H-Pyrido[2,3-b][1,4]oxazin-2(3H)-one, it's recommended to consult recent patent literature and scientific publications to stay updated on the latest developments. The compound's unique structural features and demonstrated biological activities suggest it will remain an important subject of study in medicinal chemistry and related fields for years to come.

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